Cas no 648893-79-2 (1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-
• CAS No: 648893-79-2
• MF: C₁₈H₁₃F₂N₃
• MW: 309.312730550766
• CID: 413359
• PubChem ID: 23074648
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-
• 5-amino-1-[bis(4-fluorophenyl)methyl]pyrrole-3-carbonitrile
• DTXSID90630279
• SCHEMBL4481324
• 5-Amino-1-[bis(4-fluorophenyl)methyl]-1H-pyrrole-3-carbonitrile
• 648893-79-2
• WRGTYSUIUWIQFC-UHFFFAOYSA-N

• Inchi： 1S/C18H13F2N3/c19-15-5-1-13(2-6-15)18(14-3-7-16(20)8-4-14)23-11-12(10-21)9-17(23)22/h1-9,11,18H,22H2
• InChI Key： WRGTYSUIUWIQFC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1C=C(C#N)C=C1N

Computed Properties

• Exact Mass: 309.10789
• Monoisotopic Mass: 309.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74